Cas no 4316-58-9 (Tris(4-bromophenyl)amine)

• Product Name: Tris(4-bromophenyl)amine
• CAS No: 4316-58-9
• MF: C₁₈H₁₂Br₃N
• MW: 482.006582260132
• MDL: MFCD00009665
• CID: 44929
• PubChem ID: 24853785
• Update Time: 2025-04-18

Tris(4-bromophenyl)amine Chemical and Physical Properties

Names and Identifiers

• Tris(4-bromophenyl)amine
• Tris(4-bromophenyl)amine (purified by sublimation)
• 4-bromanyl-N,N-bis(4-bromophenyl)aniline
• Tris(p-bromophenyl)amine
• 4,4',4''-Nitrilotris(1-bromobenzene)
• 4,4',4'-tribromotriphenylamine
• 4,4',4''-tris(4-bromophenyl)amine
• 4-bromo-N,N-bis(4-bromophenyl)aniline
• N,N-Bis(4-bromophenyl)-4-bromoaniline
• TRI(4-BROMOPHENYL)AMINE
• TRIS(4-BROMOPHENYL)AMIN
• Triphenylamine,4,4',4''-tribromo- (7CI,8CI)
• 4,4',4''-Tribromotriphenylamine
• N,N-Diphenyl-4,4',4''-tribromoaniline
• NSC 86666
• Tri(p-bromophenyl)amine
• p,p',p''-Tribromotriphenylamine
• tris-(4-bromophenyl)amine
• Benzenamine, 4-bromo-N,N-bis(4-bromophenyl)-
• ZRXVCYGHAUGABY-UHFFFAOYSA-N
• Triphenylamine, 4,4',4''-tribromo-
• PubChem13773
• tris(4-bromophenyl)-amine
• AMTB01
• p,p''-Tribromotriphenylamine
• C18H12Br3N
• KSC204K4J
• Amine, tris(4-bromophenyl)-
• p,p',p''-Tribro
• tris(4-bromophenyl) amine
• Tris(4-bromophenyl)a
• NSC-86666
• SB66348
• DTXSID101347202
• Benzenamine,N-bis(4-bromophenyl)-
• FT-0635225
• T3777
• SCHEMBL67004
• J-400432
• 2-Methoxycarbonyl-2-methyl-succinic aciddimethyl ester
• T1361
• 4316-58-9
• AKOS015835632
• SY005733
• 4-Bromo-N,N-bis(4-bromophenyl)aniline #
• Tris(4-bromophenyl)amine, 98%
• MFCD00009665
• AC-18145
• BCP14767
• NSC86666
• AS-15237
• CS-W009625
• A826193
• Triphenylamine,4',4''-tribromo-
• DB-051050

• MDL： MFCD00009665
• Inchi： 1S/C18H12Br3N/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18/h1-12H
• InChI Key： ZRXVCYGHAUGABY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C1C=CC(=CC=1)Br)C1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 478.85200
• Monoisotopic Mass: 478.851987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.2
• Topological Polar Surface Area: 3.2
• Molecular Weight: 482.0

Experimental Properties

• Color/Form: White crystals or powders
• Density: 1.7900
• Melting Point: 144.0 to 147.0 deg-C
• Boiling Point: 514.9℃ at 760 mmHg
• Flash Point: 100℃
• Refractive Index: 1.692
• Solubility: Soluble in toluene.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 3.24000
• LogP: 7.44390
• Solubility: Uncertain

Tris(4-bromophenyl)amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Cold storage
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides